1-(Methylamino)cyclopentane-1-carboxamide
Overview
Description
1-(Methylamino)cyclopentane-1-carboxamide, also known as methylenedioxycyclopentamine (MDXCP), is a synthetic compound that belongs to the family of psychoactive substances. It is a cyclic amine that is structurally similar to amphetamines and cathinones. MDXCP has been found to have potential therapeutic applications in the treatment of various psychiatric disorders.
Scientific Research Applications
Synthetic Precursor in Heterocyclic Chemistry
1-(Methylamino)cyclopentane-1-carboxamide serves as a precursor in the synthesis of complex heterocyclic structures, contributing to the diversity of synthetic routes in medicinal chemistry. For instance, it has been employed in the synthesis of novel 1,2-functionally-substituted 6,7-dimethoxy-4-spirocyclopentanetetrahydroisoquinolines, which are pivotal for the preparation of derivatives with unique substituent patterns essential for pharmaceutical development (Aghekyan et al., 2009).
Innovative Derivatives Formation
The compound is instrumental in generating innovative derivatives, such as 2-propanol derivatives of N-methyl-6′,7′-dimethoxy-2′,3′-dihydro-1′H-spiro[cyclopentan-1,4′-isoquinoline]-1′-carboxamide. These derivatives expand the repertoire of compounds available for biological evaluation and potential therapeutic applications, showcasing the versatility of 1-(Methylamino)cyclopentane-1-carboxamide in medicinal chemistry (Aghekyan et al., 2015).
Protonation Studies and Hydrogen Bond Effects
Research into the proton affinity of cyclopentane carboxamides, including derivatives of 1-(Methylamino)cyclopentane-1-carboxamide, has provided insights into the effects of internal hydrogen bonds between amide groups. These studies are crucial for understanding the fundamental chemical properties that influence the behavior of such compounds in biological systems, further informing their potential applications in drug design (Witt et al., 2003).
Mechanism of Action
Target of Action
It is known that similar compounds, such as cyclopentane anneled tetrahydroquinolines, have been studied for their antioxidant action .
Mode of Action
It is suggested that similar compounds act as antioxidants, terminating the chain reaction in the oxidation of organic compounds . This suggests that 1-(Methylamino)cyclopentane-1-carboxamide might interact with its targets to prevent oxidative stress.
Biochemical Pathways
It can be inferred from similar compounds that it might be involved in the regulation of oxidative stress pathways .
Pharmacokinetics
The compound’s molecular weight is 14220 g/mol , which could influence its bioavailability and pharmacokinetic properties.
Result of Action
Based on the antioxidant action of similar compounds , it can be inferred that it might help in mitigating oxidative stress at the molecular and cellular levels.
properties
IUPAC Name |
1-(methylamino)cyclopentane-1-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2O/c1-9-7(6(8)10)4-2-3-5-7/h9H,2-5H2,1H3,(H2,8,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OESOTMQEPBMDID-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1(CCCC1)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
142.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Methylamino)cyclopentane-1-carboxamide | |
CAS RN |
1179878-43-3 |
Source
|
| Record name | 1-(methylamino)cyclopentane-1-carboxamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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